Cas no 1340553-59-4 (Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate)

• Product Name: Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate
• CAS No: 1340553-59-4
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD17226224
• CID: 1029875
• PubChem ID: 60723054
• Update Time: 2025-07-02

Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate
• methyl 5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate
• Methyl 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylate
• AK134625
• SY027200
• Methyl5-(2-Pyridyl)pyrazole-3-carboxylate
• AX8256393
• methyl 3-pyridin-2-yl-1H-pyrazole-5-carboxylate
• Methyl 3-(2-pyridinyl)-1H-pyrazole-5-carboxylate
• F
• 1340553-59-4
• AKOS016842712
• A887967
• 1323076-24-9
• AKOS009143597
• GS-5959
• Methyl5-(pyridin-2-yl)-1h-pyrazole-3-carboxylate
• F2198-0255
• MFCD17226224
• DA-11983
• CS-0042942
• A888311

• MDL： MFCD17226224
• Inchi： 1S/C10H9N3O2/c1-15-10(14)9-6-8(12-13-9)7-4-2-3-5-11-7/h2-6H,1H3,(H,12,13)
• InChI Key： QBGTUSUZROECAN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2C=CC=CN=2)=NN1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 1

Experimental Properties

• Boiling Point: 441.6℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate (CAS No. 1340553-59-4)

Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate (CAS No. 1340553-59-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyrazole family, which is known for its diverse biological activities. Its molecular formula, C10H9N3O2, combines a pyridine ring with a pyrazole core, making it a versatile intermediate in organic synthesis. Researchers often explore its potential in drug discovery, particularly in designing kinase inhibitors or antimicrobial agents.

The growing interest in pyrazole derivatives stems from their applications in medicinal chemistry. Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate is frequently studied for its role in modulating protein-protein interactions, a hot topic in targeted therapy development. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its binding affinity to specific enzymes. Its CAS No. 1340553-59-4 is often searched in databases like PubChem or Reaxys by chemists investigating structure-activity relationships (SAR).

In material science, Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate serves as a precursor for functionalized polymers. Its pyridyl and ester groups enable facile modifications, aligning with trends in green chemistry and sustainable synthesis. A 2023 study highlighted its use in metal-organic frameworks (MOFs), addressing the demand for eco-friendly catalysts. This dual applicability in life sciences and materials engineering makes it a keyword-rich subject in cross-disciplinary research.

Analytical methods for characterizing CAS No. 1340553-59-4 typically involve HPLC, NMR, and mass spectrometry. Recent forums discuss challenges in optimizing its purification, reflecting common user queries like "solubility of Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate" or "scaling up pyrazole synthesis." These technical discussions underscore its relevance in process chemistry, where yield improvement remains a key focus.

Regulatory-wise, the compound is compliant with major chemical inventories (e.g., TSCA, EINECS), but researchers must verify local guidelines. Its non-hazardous profile per GHS classification aligns with industry shifts toward benign-by-design compounds. Patent landscapes reveal its inclusion in novel biodegradable agrochemicals, tapping into the global push for reduced environmental persistence.

Future directions may explore Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate in covalent organic frameworks (COFs) or as a ligand in photoredox catalysis—areas trending in ACS and RSC publications. As synthetic methodologies advance, its role in high-throughput screening libraries could expand, answering frequent search terms like "pyrazole carboxylate applications 2024."